(1s,5r,7s)-3-Amino-2,4,6-triazabicyclo[3.2.1]oct-3-ene-7-carboxylic acid

• IUPAC Name: (1S,5R,7S)-3-amino-2,4,6-triazabicyclo[3.2.1]oct-3-ene-7-carboxylic acid
• InChI: InChI=1S/C6H10N4O2/c7-6-8-2-1-3(10-6)9-4(2)5(11)12/h2-4,9H,1H2,(H,11,12)(H3,7,8,10)/t2-,3+,4-/m0/s1
• InChI Key: YQNZBBCYFJAWJK-NUNKFHFFSA-N
• Canonical SMILES: C1C2C(NC1N=C(N2)N)C(=O)O
• Isomeric SMILES: C1[C@H]2[C@H](N[C@@H]1N=C(N2)N)C(=O)O
• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• CAS RN: 24250-74-6

Description

The compound “(1s,5r,7s)-3-Amino-2,4,6-triazabicyclo[3.2.1]oct-3-ene-7-carboxylic acid” is a type of organic compound. It is related to the family of tropane alkaloids, which are known for their wide array of interesting biological activities.

Synthesis Analysis

The synthesis of this compound has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. An alternative approach involves the stereochemical control achieved directly in the same transformation that generates the 8-azabicyclo [3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of this compound is based on the 8-azabicyclo [3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids. This structure is a key component in many biologically active natural compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include an intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening. These reactions are key to the construction of the bicyclic skeleton.